BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 3-Bromo-4-
nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-4-nitrophenol

Cat. No.: B022720

An In-depth Technical Guide to 3-Bromo-4-nitrophenol

Introduction

3-Bromo-4-nitrophenol is an aromatic organic compound belonging to the substituted
nitrophenol family. It is characterized by a phenol ring substituted with a bromine atom, a nitro
group, and a hydroxyl group.[1] This compound serves as a versatile intermediate and building
block in organic synthesis.[1] Its utility extends to the development of pharmaceuticals, dyes,
and agrochemicals.[1] Furthermore, research has indicated its potential antimicrobial,
antifungal, antioxidant, and enzyme-inhibiting properties, making it a subject of interest for drug
development professionals.[1] This guide provides a comprehensive overview of its physical
and chemical properties, synthesis, applications, and safety protocols for researchers and
scientists.

Physical and Chemical Properties

3-Bromo-4-nitrophenol is a yellow to brown crystalline solid at room temperature.[1][2][3] It is
sparingly soluble in water but shows slight solubility in organic solvents like Dimethyl Sulfoxide
(DMSO), Ethyl Acetate, and Methanol.[1][2]

Table 1: Chemical Identifiers for 3-Bromo-4-nitrophenol
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Identifier Value Reference
CAS Number 5470-65-5 [1][4]15]
IUPAC Name 3-bromo-4-nitrophenol [41[5]

Molecular Formula

CeH4BrNOs

[1](315]

Canonical SMILES

C1=CC(=C(C=C10)Br)--
INVALID-LINK--[O-]

[1]5]

InChl

INChl=1S/C6H4BINO3/c7-5-3-
4(9)1-2-6(5)8(10)11/h1-3,9H

[1]5]

InChlKey

SZYVPWPBRABKAB-
UHFFFAOYSA-N

[1]5]

Table 2: Physicochemical Data for 3-Bromo-4-

nitrophenol

Property Value Reference
Molecular Weight 218.01 g/mol [31141[5]
Appearance Yellow to Brown Solid [1112][3]
Melting Point 125-127 °C [2][3][4]
Boiling Point 306.7 °C at 760 mmHg [21[3114]
Density (Predicted) 1.881 g/cm3 [2][3]

pKa (Predicted) 6.32+0.10 [11[2]

Solubility in Water

Sparingly soluble (0.76 g/L at
25 °C)

[1]

Flash Point

139.3 °C

[3](6]

Refractive Index

1.652

[3]

Spectroscopic Data
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Structural confirmation of 3-Bromo-4-nitrophenol is typically achieved using Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2][7]

- 1 - A-ni
Chemical Coupling
Solvent Shift (3) Multiplicity Constant Assignment Reference
ppm (9) Hz
DMSO-ds 7.99 d 9 Ar-H [3]
DMSO-ds 7.18 d 3 Ar-H [3]
DMSO-ds 6.91 dd 9,3 Ar-H [3]

Note: NMR data is dependent on solvent and instrument frequency. The data presented is from
a specific experimental record.

Synthesis and Experimental Protocols

The most common method for synthesizing 3-Bromo-4-nitrophenol is through the electrophilic
aromatic substitution (nitration) of 3-bromophenol.[2][3][7] This reaction typically yields a
mixture of isomers, requiring purification to isolate the desired product.[3]

Starting Materials

3-Bromophenol Reaction & Purification
Nitration Stir Overnight _ | |ce Water DCM Silica Gel 3-Bromo-4-nitrophenol
I—> (0-5°C) Quenching Extraction Chromatography (Final Product)

NaNO3 + H2S04 (Nitrating Agent)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Bromo-4-nitrophenol.
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Detailed Experimental Protocol: Nitration of 3-
Bromophenol

This protocol is adapted from published synthesis procedures.[2][7]

o Preparation of Nitrating Mixture: In a reaction vessel, slowly add concentrated sulfuric acid
(98%, 10.0 mL, 187.4 mmol) dropwise to a solution of sodium nitrate (13.5 g, 159.6 mmol) in
water (30 mL). Maintain the temperature of the mixture between 0-5°C using an ice bath.[7]

o Addition of Substrate: Prepare a solution of 3-bromophenol (12.0 g, 69.4 mmol) dissolved in
ethanol (25 mL). Add this solution dropwise to the cold nitrating mixture.[7]

¢ Reaction: Stir the resulting reaction mixture overnight at room temperature, allowing the
reaction to proceed to completion.[7]

o Workup: Pour the reaction mixture into 300 mL of ice water to quench the reaction.[7]

o Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with
dichloromethane (3 x 100 mL).[7]

e Drying and Concentration: Combine the organic layers and dry over anhydrous sodium
sulfate (NazS0a). Filter the drying agent and concentrate the organic phase under reduced
pressure.[7]

 Purification: Purify the crude product by silica gel column chromatography using a 30% ethyl
acetate in hexane solution as the eluent. This will separate the desired 3-bromo-4-
nitrophenol isomer from other byproducts.[7]

» Characterization: Confirm the structure and purity of the final product, a yellow solid, using
1H-NMR, 3C-NMR, and mass spectrometry.[7]

Reactivity and Applications

The chemical reactivity of 3-Bromo-4-nitrophenol is governed by its three functional groups:
the phenolic hydroxyl, the nitro group, and the bromine atom. These sites allow for a variety of
chemical transformations, making it a valuable synthetic intermediate.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://m.chemicalbook.com/ChemicalProductProperty_IN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.benchchem.com/product/b022720?utm_src=pdf-body
https://www.benchchem.com/product/b022720?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91175735.htm
https://www.benchchem.com/product/b022720?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-bromo-4-nitrophenol-dic387565.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Phenolic Hydroxyl (-OH): Can undergo O-alkylation, O-acylation, and acts as a directing
group in further electrophilic substitutions.

¢ Nitro Group (-NOz2): Can be reduced to an amino group (-NHz), which is a key transformation
for the synthesis of many pharmaceutical compounds.

+ Bromo Group (-Br): Can be substituted or used in cross-coupling reactions (e.g., Suzuki,
Heck) to form carbon-carbon bonds.

Its established and potential applications are diverse, stemming from its utility as a building
block and its intrinsic biological properties.[1]

Key Structural Features

Phenolic -OH Aromatic -NO2 Aromatic -Br

3-Bromo-4-nitrophenol

Pharmaceutical Agrochemical

Synthesis Synthesis Dye Manufacturing Research Chemical

o . : Antioxidant & Enzyme
Antimicrobial & Antifungal T Al i S es
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Caption: Logical relationships between the structure and applications of 3-Bromo-4-

Safety and Handling

nitrophenol.

3-Bromo-4-nitrophenol is a hazardous substance and must be handled with appropriate

safety precautions. It is harmful if swallowed, causes skin irritation, and can cause serious eye

damage.[4][5][8]

Table 4: GHS Hazard Information

Hazard Class Code Statement Reference
Acute Toxicity, Oral H302 Harmful if swallowed [4115]1[8]
Skin o
) o H315 Causes skin irritation [415118]
Corrosion/Irritation
] ] ] May cause an allergic
Allergic Skin Reaction  H317 ) ) [4]
skin reaction
) Causes serious eye
Serious Eye Damage H318 [415]
damage
_ o May cause respiratory
Respiratory Irritation H335 T [5]
irritation
Aquatic Hazard ) o
H401 Toxic to aquatic life [8]
(Acute)
) Very toxic to aquatic
Aquatic Hazard ] ) )
H410 life with long lasting [4]

(Chronic)

effects

Experimental Protocols for Safe Handling

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, nitrile gloves, and a lab coat.[9] Handle in a well-ventilated area or under a

chemical fume hood.[9]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9][10]

Keep away from strong oxidizing agents and strong bases.[9] The compound is noted to be
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light and air sensitive, so storage under an inert atmosphere is recommended.[2][8]

o Handling: Avoid breathing dust.[9] Do not eat, drink, or smoke when using this product.[8]
Wash hands and any exposed skin thoroughly after handling.[8][9]

o Spills: In case of a spill, sweep up the solid material, avoiding dust formation, and place it in
a suitable, closed container for disposal.[9]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[8][9] Avoid release to the environment.

[8]

Conclusion

3-Bromo-4-nitrophenol is a key chemical compound with significant utility in synthetic
chemistry and potential in life sciences. Its well-defined physical and chemical properties, along
with established synthesis routes, make it a reliable reagent for researchers. The reactivity of
its functional groups provides a platform for creating a wide array of more complex molecules
for the pharmaceutical, agrochemical, and dye industries. Adherence to strict safety protocols is
mandatory when handling this compound due to its hazardous nature. Further research into its
biological activities may uncover new therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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